Cas no 1092346-30-9 (N-(2-fluorophenyl)-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-(2-fluorophenyl)-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 1092346-30-9
• MF: C₁₃H₈F₄N₂O
• MW: 284.209036827087
• MDL: MFCD11501845
• CID: 5176408
• Update Time: 2025-06-14

N-(2-fluorophenyl)-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-6-(trifluoromethyl)pyridine-3-carboxamide
• 3-Pyridinecarboxamide, N-(2-fluorophenyl)-6-(trifluoromethyl)-

• MDL： MFCD11501845
• Inchi： 1S/C13H8F4N2O/c14-9-3-1-2-4-10(9)19-12(20)8-5-6-11(18-7-8)13(15,16)17/h1-7H,(H,19,20)
• InChI Key： YDHIPSOGNOKVIT-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=CC=C1C(NC1=CC=CC=C1F)=O

Additional information on N-(2-fluorophenyl)-6-(trifluoromethyl)pyridine-3-carboxamide

Recent Advances in the Study of N-(2-fluorophenyl)-6-(trifluoromethyl)pyridine-3-carboxamide (CAS: 1092346-30-9)

N-(2-fluorophenyl)-6-(trifluoromethyl)pyridine-3-carboxamide (CAS: 1092346-30-9) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and fluorophenyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

A recent study published in the Journal of Medicinal Chemistry investigated the role of N-(2-fluorophenyl)-6-(trifluoromethyl)pyridine-3-carboxamide as a potent inhibitor of specific kinase targets involved in inflammatory pathways. The researchers employed a combination of molecular docking simulations and in vitro enzymatic assays to demonstrate its high binding affinity and selectivity. The compound exhibited nanomolar inhibitory activity against key kinases, suggesting its potential as a lead candidate for the treatment of chronic inflammatory diseases.

Another significant development was reported in a preprint article on bioRxiv, where the compound was evaluated for its anticancer properties. The study highlighted its ability to induce apoptosis in cancer cell lines by modulating the activity of apoptosis-related proteins. Notably, the compound showed minimal cytotoxicity in normal cell lines, indicating a favorable therapeutic window. These findings underscore its potential as a targeted therapy for certain types of cancer, although further in vivo studies are warranted to validate these results.

In addition to its therapeutic applications, recent research has also explored the synthetic pathways for N-(2-fluorophenyl)-6-(trifluoromethyl)pyridine-3-carboxamide. A paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This advancement is critical for scaling up production and facilitating future clinical trials.

Despite these promising findings, challenges remain in the development of N-(2-fluorophenyl)-6-(trifluoromethyl)pyridine-3-carboxamide. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in subsequent studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, N-(2-fluorophenyl)-6-(trifluoromethyl)pyridine-3-carboxamide (CAS: 1092346-30-9) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological properties and recent advancements in synthesis and mechanistic understanding position it as a promising candidate for further development. Continued research and investment in this compound could yield significant breakthroughs in the treatment of inflammatory diseases and cancer.